Cas no 2171776-49-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid
• CAS No: 2171776-49-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5928087
• PubChem ID: 165555653
• Update Time: 2025-05-19

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid
• EN300-1552261
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]cyclopentane-1-carboxylic acid
• 2171776-49-9

• Inchi： 1S/C28H32N2O5/c1-18(2)13-14-24(25(31)30-28(26(32)33)15-7-8-16-28)29-27(34)35-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-13,23-24H,7-8,14-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JVDYYTJHRGWIBD-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C(C/C=C(/C)\C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid (CAS No: 2171776-49-9)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid, with the CAS number 2171776-49-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and an enamide functionality. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and materials science.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The Fmoc group, in particular, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an attractive candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is crucial. The integration of the Fmoc group with the cyclopentane ring and enamide functionality introduces a level of complexity that could potentially enhance the molecule's bioactivity and selectivity.

The structural complexity of this compound also presents unique challenges in terms of synthesis and characterization. Researchers have employed various strategies to synthesize this molecule, including multi-component reactions and stepwise assembly methods. Recent advancements in catalytic asymmetric synthesis have further enabled the construction of chiral centers within the molecule, which are critical for its biological activity. These developments underscore the importance of this compound as a model system for studying complex molecular architectures.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its enamide functionality is known to exhibit potential anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug discovery. Additionally, the cyclopentane ring contributes to the molecule's rigidity, which can enhance its binding affinity to target proteins. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and oxidative stress, further highlighting its therapeutic potential.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological targets. These computational approaches have complemented experimental studies, enabling researchers to optimize the molecule's properties for specific applications.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidocyclopentane-1-carboxylic acid (CAS No: 2171776-49-9) represents a cutting-edge molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing research in peptide synthesis, drug design, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in these fields.